(3-Ethylpyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid

• IUPAC Name: (3-ethylpyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H11N3.C2HF3O2/c1-2-6-7(5-8)10-4-3-9-6;3-2(4,5)1(6)7/h3-4H,2,5,8H2,1H3;(H,6,7)
• InChI Key: HOIWORHSDKSDBH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN=C1CN.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H12F3N3O2
• Molecular Weight: 251.21 g/mol
• CAS No.: 2470435-50-6

Description

The compound “(3-Ethylpyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid” is a chemical substance with the CAS Number: 2470435-50-6. It has a molecular weight of 251.21. The IUPAC name for this compound is (3-ethylpyrazin-2-yl)methanamine 2,2,2-trifluoroacetate. The physical form of this compound is a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11N3.C2HF3O2/c1-2-6-7(5-8)10-4-3-9-6;3-2(4,5)1(6)7/h3-4H,2,5,8H2,1H3;(H,6,7). This code provides a unique representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

The compound “this compound” is a powder. It has a molecular weight of 251.21. The IUPAC name for this compound is (3-ethylpyrazin-2-yl)methanamine 2,2,2-trifluoroacetate. The InChI code for this compound is 1S/C7H11N3.C2HF3O2/c1-2-6-7(5-8)10-4-3-9-6;3-2(4,5)1(6)7/h3-4H,2,5,8H2,1H3;(H,6,7).

Scientific Research Applications

Chemical Synthesis and Structural Analysis

(3-Ethylpyrazin-2-yl)methanamine and 2,2,2-trifluoroacetic acid are components involved in the synthesis and structural analysis of complex heterocyclic compounds. These chemicals serve as precursors or reactants in the formation of novel compounds with potential applications in various fields, including pharmaceuticals and materials science.

For instance, the synthesis of 6-amino-4-aryl-5-cyano-3-(pyridin-2-ylthiomethyl)-2,4-dihydropyrano[2,3-c]pyrazoles involves substituted 3-hydroxypyrazoles prepared from ethyl esters of substituted 4-(pyridin-2-ylthio)- or 4-(1,4-dihydropyridin-2-ylthio)acetoacetic acids and hydrazine hydrate. The molecular structure of one such compound was established via X-ray diffraction analysis, highlighting the chemical's role in creating structurally complex and potentially bioactive molecules (Rodinovskaya et al., 2003).

Antimicrobial and Anti-inflammatory Activities

The reaction of substituted 2-aminopyrazines in anhydrous ethanol with various esters has led to the development of ethyl 2-phenylimidazo[1,2-a]pyrazine-3-carboxylates and their acids, which were tested for anti-inflammatory activity. Such research illustrates the potential of these compounds in developing new anti-inflammatory drugs (Abignente et al., 1992).

Moreover, the synthesis of novel pyrazolo[1,5-a]pyrimidines and their derivatives has shown that these compounds possess antibacterial activity against a range of gram-positive and gram-negative bacteria, demonstrating the utility of these chemicals in antimicrobial drug development (El-Gaby et al., 2000).

Nanocage Syntheses and Solvent Effects

The study of solvent effects on the condensation reaction between tetraformylcavitand and ethylene-1,2-diamine, catalyzed by trifluoroacetic acid, highlights the chemical's role in controlling the synthesis of complex nanocage structures. These structures have implications for materials science, particularly in the development of novel encapsulation and delivery systems (Liu & Warmuth, 2006).

Safety and Hazards

The compound “(3-Ethylpyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid” has been classified with the GHS07 pictogram. The signal word for this compound is "Warning". The hazard statements associated with this compound are H315, H319, and H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.